Cas no 2969433-30-3 (3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol)

• Product Name: 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol
• CAS No: 2969433-30-3
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6796998
• PubChem ID: 171367317
• Update Time: 2025-10-29

3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methoxyphenyl)oxetan-3-ol
• MFCD34851793
• 2969433-30-3
• 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol

• Inchi： 1S/C10H11FO3/c1-13-7-2-3-9(11)8(4-7)10(12)5-14-6-10/h2-4,12H,5-6H2,1H3
• InChI Key： VOKQMACYAOSDLA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(COC1)O)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.9±42.0 °C(Predicted)
• pka: 12.46±0.20(Predicted)

Additional information on 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol

Research Briefing on 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol (CAS: 2969433-30-3): Recent Advances and Applications

3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol (CAS: 2969433-30-3) is a synthetic oxetane derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and other small-molecule therapeutics. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

The oxetane ring, a four-membered oxygen-containing heterocycle, is a key structural motif in medicinal chemistry due to its ability to improve the physicochemical properties of drug candidates, such as solubility, metabolic stability, and bioavailability. The incorporation of a fluorine atom and a methoxy group in the phenyl ring of 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol further enhances its potential as a pharmacophore. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to reduce environmental impact.

In terms of biological activity, 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol has shown promising results in preliminary screening assays. For instance, it has been identified as a potential scaffold for the development of inhibitors targeting protein kinases involved in cancer and inflammatory diseases. Recent studies have demonstrated its ability to modulate the activity of specific kinase targets, although detailed mechanistic insights are still under investigation. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical development.

One of the most notable applications of this compound is its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. Researchers have utilized 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol as a linker or a functional group in the design of PROTAC molecules, which selectively degrade disease-causing proteins. Recent publications have highlighted its utility in enhancing the pharmacokinetic properties of these bifunctional molecules, thereby improving their efficacy in cellular and animal models.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol for clinical applications. Current research efforts are directed toward addressing these challenges, including the development of more efficient synthetic routes and the exploration of its broader therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into viable drug candidates.

In conclusion, 3-(2-Fluoro-5-methoxyphenyl)oxetan-3-ol represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological and physicochemical properties, make it a valuable tool for researchers. Ongoing studies will likely uncover new insights into its mechanisms of action and expand its utility in the development of next-generation therapeutics.